6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 6-chloro-1-methylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C7H6ClN3/c1-11-7-5(4-9-11)2-3-6(8)10-7/h2-4H,1H3
• InChI Key: WQYAKZVLTOWKQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=N2)Cl)C=N1
• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• CAS No.: 63725-52-0

Description

6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound. It has a molecular weight of 152.58.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including this compound, has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system.

Molecular Structure Analysis

Pyrazolo[3,4-b]pyridines are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines.

Chemical Reactions Analysis

The chemical reactions of 1H-pyrazolo[3,4-b]pyridine derivatives have been reported in various studies. The reactions are systematized according to the method to assemble the pyrazolopyridine system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include strong fluorescence which can be distinguished by our eyes readily in DMSO or under UV light (360 nm).

Scientific Research Applications

Synthesis and Chemical Properties

6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine belongs to the broader class of pyrazolo[3,4-b]pyridines, known for diverse synthetic methods and biomedical applications. Over 300,000 variants, including those with different substituents at key positions, have been described, emphasizing their significance in chemical synthesis and the exploration of their properties (Donaire-Arias et al., 2022). The structural and vibrational spectra of similar derivatives have been extensively studied, contributing to the understanding of their physical and chemical characteristics (Bahgat, Jasem, & El‐Emary, 2009).

Biomedical Research

The biomedical applications of pyrazolo[3,4-b]pyridines are varied, encompassing the development of potential therapeutic agents. The specific effects and mechanisms of these compounds in biomedical contexts are a subject of ongoing research, indicating their potential in drug discovery and development.

Material Science and Engineering

In the field of materials science, pyrazolo[3,4-b]pyridine derivatives have been explored for their potential as corrosion inhibitors, particularly in protecting metals in acidic environments. This application is significant for industrial processes where corrosion resistance is essential (Dandia, Gupta, Singh, & Quraishi, 2013). Additionally, their structural and optical properties have been analyzed for potential applications in electronics and photonics, suggesting their utility in the development of novel electronic materials and devices (Zedan, El-Taweel, & El-Menyawy, 2020).